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Compound Name: 1-(Thiophen-3-yl)ethanamine
CAS No.: 118488-08-7
Cat. No.: B175276
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction: Thiophene, a five-membered, sulfur-containing heterocyclic compound, is
recognized as a privileged pharmacophore in medicinal chemistry.[1][2][3] Its derivatives are
integral to numerous FDA-approved drugs, showcasing a wide spectrum of biological activities.
[1][2] The thiophene ring's structural features, including its aromaticity, lipophilicity, and ability to
engage in hydrogen bonding and other interactions, make it a versatile scaffold for designing
novel therapeutic agents.[1][4] Thiophene-based compounds have demonstrated efficacy as
anticancer, antimicrobial, anti-inflammatory, antiviral, and neuroprotective agents, highlighting
their significance in modern drug discovery.[5][6][7][8]

Approved Pharmaceuticals Containing a Thiophene
Moiety

The versatility of the thiophene scaffold is evidenced by its presence in numerous commercially
available drugs across a wide range of therapeutic categories. An analysis of FDA-approved
drugs reveals that the thiophene moiety is a key component in treatments for inflammation,
cardiovascular diseases, neurological disorders, cancer, and infectious diseases.[1][2][3]
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Table 1: Selected FDA-Approved Drugs Featuring a Thiophene Core

Drug Name

Clopidogrel

Therapeutic Area

Antiplatelet

Brief Mechanism of Action

Irreversibly inhibits the
P2Y12 ADP receptor on
platelets.[1]

Prasugrel

Antiplatelet

An irreversible inhibitor of the
P2Y12 ADP receptor, more
potent than clopidogrel.[1]

Ticlopidine

Antiplatelet

An ADP receptor inhibitor used

to prevent blood clots.[1]

Olanzapine

Antipsychotic

Atypical antipsychotic with
antagonist activity at dopamine

and serotonin receptors.[1]

Raltitrexed

Anticancer

An inhibitor of thymidylate
synthase, used in

chemotherapy.[1][9]

Suprofen

Anti-inflammatory

A non-steroidal anti-
inflammatory drug (NSAID)
that inhibits cyclooxygenase
(COX) enzymes.[1][3]

Tiaprofenic Acid

Anti-inflammatory

An NSAID that inhibits COX
enzymes to reduce pain and

inflammation.[1][3]

Zileuton

Anti-asthmatic

An inhibitor of 5-lipoxygenase,
preventing the formation of

leukotrienes.[1][3]

Dorzolamide

Anti-glaucoma

A carbonic anhydrase inhibitor
that reduces intraocular

pressure.[1][3]

Cefoxitin

Antibiotic

A second-generation

cephalosporin antibiotic.[1]
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| Sertaconazole | Antifungal | An azole antifungal agent.[1] |

Applications in Anticancer Drug Discovery

Thiophene derivatives are extensively investigated for their potent anticancer activities. They
have been shown to target a variety of cancer-specific proteins and signaling pathways,
inducing apoptosis and inhibiting cell proliferation.[7][8][10]
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Prepare Standardized
Bacterial Inoculum
(e.g., 0.5 McFarland)

Perform 2-Fold Serial Dilution
of Thiophene Compound in Broth

Prepare Controls:
- Positive (Bacteria, no drug)
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Lowest concentration with
no visible growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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